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Compound of Interest

Compound Name: Biotin sulfone

Cat. No.: B196099

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential, immediate safety
and logistical information for handling Biotin sulfone, including operational and disposal plans,
to ensure a safe laboratory environment.

Chemical Identifier:
e Name: Biotin sulfone
e Molecular Formula: C10H16N205S

e Primary Hazards: Irritant[1]

Hazard Identification and Classification

Biotin sulfone is classified with the following hazards:
e Causes skin irritation (H315)[1]
o Causes serious eye irritation (H319)[1]

e May cause respiratory irritation (H335)[1]
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Hazard Statement GHS Classification Pictogram
H315 Skin Irritation, Category 2 Warning
H319 Eye Irritation, Category 2A Warning

Specific Target Organ Toxicity
H335 — Single Exposure, Category Warning

3 (Respiratory tract irritation)

Personal Protective Equipment (PPE)

The following personal protective equipment is essential when handling Biotin sulfone to
minimize exposure and ensure personal safety.[2]

Protective Equipment Specification Purpose

o Protects eyes from splashes or
) Safety glasses with side ]
Eye Protection ) contact with the powder form
shields or goggles
of the reagent.

Chemical-resistant gloves Prevents skin contact with the

Hand Protection o )
(e.g., nitrile) chemical.

_ Provides a barrier against
Body Protection Laboratory coat ) )
accidental spills.

Use in a well-ventilated area. A

NIOSH-approved respirator o ) )
) ) ) ) To avoid inhalation of fine
Respiratory Protection may be required for operations )
] ] particles.
with the potential for aerosol

generation.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of Biotin sulfone. The
following workflow is recommended:
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Caption: Workflow for the safe handling of Biotin sulfone.
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Experimental Protocol:
e Preparation:

o Designate a specific area for handling Biotin sulfone, preferably within a chemical fume
hood to ensure adequate ventilation.

o Gather all necessary materials, including a spatula, weigh paper or boat, and appropriate
solvent.

o Put on all required personal protective equipment (PPE) as outlined in the table above.
e Handling:
o Carefully weigh the desired amount of Biotin sulfone. Avoid creating dust.

o If applicable, dissolve the solid in a suitable solvent. Add the solid to the solvent slowly to
avoid splashing.

o Proceed with the experimental use of the Biotin sulfone solution.

e Post-Handling:

[¢]

Thoroughly decontaminate the work surface with an appropriate cleaning agent.

[e]

Segregate all waste generated during the process for proper disposal.

o

Carefully remove and dispose of contaminated PPE, such as gloves, in the designated
waste stream.

o

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan: Step-by-Step Disposal Protocol

The disposal of Biotin sulfone and any contaminated materials should be treated as
hazardous waste. Do not dispose of this chemical down the drain or in regular solid waste.
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Caption: Waste disposal workflow for Biotin sulfone.

Disposal Protocol:

o Waste Segregation:

o Solid Waste: Place unused or expired Biotin sulfone powder, as well as contaminated
items like weigh boats, pipette tips, and gloves, into a designated, clearly labeled, and
sealed container for solid chemical waste.

o Liquid Waste: Collect any solutions containing Biotin sulfone in a dedicated, leak-proof,
and chemically resistant container. The choice of container (e.g., for halogenated or non-
halogenated waste) will depend on the solvent used.

e Labeling:

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b196099?utm_src=pdf-body-img
https://www.benchchem.com/product/b196099?utm_src=pdf-body
https://www.benchchem.com/product/b196099?utm_src=pdf-body
https://www.benchchem.com/product/b196099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"Biotin sulfone".

o Include information on the solvent components for liquid waste.

o Indicate the date the waste was first added to the container.

» Storage and Disposal:

o Store waste containers in a designated and secure area, preferably within secondary
containment to prevent spills.

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office or a licensed waste disposal contractor. Follow all local, state, and
federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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